Cas no 628330-60-9 (1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-
• CAS No: 628330-60-9
• MF: C₁₆H₁₉F₃N₂O
• MW: 312.330074548721
• CID: 1640644
• Update Time: 2024-09-12

1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H19F3N2O/c1-2-4-15-12(5-3-10-22)11-21(20-15)14-8-6-13(7-9-14)16(17,18)19/h6-9,11,22H,2-5,10H2,1H3
• InChI Key： BAWDIMSYNMLDEZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2)C=C(CCCO)C(CCC)=N1

Computed Properties

• Exact Mass: 312.14507

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 394.7±42.0 °C(Predicted)
• PSA: 38.05
• pka: 15.00±0.10(Predicted)